Cas no 52956-35-1 (Phosphorous acid, diethyl propyl ester)

• Product Name: Phosphorous acid, diethyl propyl ester
• CAS No: 52956-35-1
• MF: C₇H₁₇O₃P
• MW: 180.181843519211
• CID: 358386
• PubChem ID: 13513507
• Update Time: 2025-04-19

Phosphorous acid, diethyl propyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorous acid, diethyl propyl ester
• diethyl propyl phosphite
• DTXSID40542671
• 52956-35-1
• SCHEMBL2692088
• diethyl propylphosphite

• Inchi： 1S/C7H17O3P/c1-4-7-10-11(8-5-2)9-6-3/h4-7H2,1-3H3
• InChI Key： SZUAQEMIUDDINH-UHFFFAOYSA-N
• SMILES： P(OCC)(OCC)OCCC

Computed Properties

• Exact Mass: 180.09161
• Monoisotopic Mass: 180.09153140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69